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Compound of Interest

Compound Name: Foy-251

Cat. No.: B147497 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

precipitation issues encountered with Nafamostat mesylate (often referred to as Foy) in

aqueous buffers.

Important Clarification: Nafamostat Mesylate vs. FOY-251

It is crucial to distinguish between Nafamostat mesylate and FOY-251.

Nafamostat mesylate (trade name: Foy) is a broad-spectrum serine protease inhibitor.

FOY-251 (also known as GBPA) is the active metabolite of a different drug, Camostat

mesylate.

This guide focuses on Nafamostat mesylate, as precipitation in aqueous solutions is a more

commonly reported issue with this compound.

Frequently Asked Questions (FAQs)
Q1: Why is my Nafamostat mesylate precipitating out of solution?

Nafamostat mesylate has limited solubility and stability in aqueous solutions, particularly at

neutral or alkaline pH. Precipitation can be caused by several factors:
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pH of the buffer: Nafamostat mesylate is more stable in acidic conditions (pH 2-4). Its

stability significantly decreases at higher pH levels.

Concentration: Exceeding the solubility limit of Nafamostat mesylate in a specific buffer will

lead to precipitation.

Temperature: While storage at 4°C can improve stability in the short term, temperature can

influence solubility. Room temperature storage of solutions for extended periods can lead to

degradation and precipitation.

Buffer composition: The presence of certain ions or excipients can affect the solubility and

stability of the compound.

To cite this document: BenchChem. [Technical Support Center: Addressing Nafamostat
Mesylate (Foy) Precipitation in Aqueous Buffers]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b147497#addressing-foy-251-
precipitation-in-aqueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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